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Compound of Interest

Compound Name: Triallyl cyanurate

Cat. No.: B085880

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of
Triallyl Cyanurate (TAC) Copolymer Performance Against Common Flame Retardant
Alternatives

This guide provides a comprehensive comparison of the flame retardant properties of triallyl
cyanurate (TAC) copolymers against widely used alternatives, including organophosphorus
compounds, inorganic hydroxides, and nitrogen-based flame retardants. The information
presented is supported by quantitative data from peer-reviewed studies and detailed
experimental protocols to assist researchers in evaluating the most suitable flame retardant
solutions for their specific applications.

Executive Summary

Triallyl cyanurate (TAC) and its isomer, triallyl isocyanurate (TAIC), are utilized as crosslinking
agents that enhance the thermal stability and flame retardancy of various polymers. The
primary mechanism of flame retardancy for TAC copolymers is through the formation of a
stable, insulating char layer during combustion. This char layer acts as a physical barrier,
limiting the release of flammable gases and reducing heat transfer to the underlying material.
This condensed-phase mechanism is a key differentiator from some other common flame
retardants.

This guide will delve into the quantitative performance of TAC copolymers and their alternatives
as measured by standard industry tests: Limiting Oxygen Index (LOI), UL-94 Vertical Burning
Test, and Cone Calorimetry.
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Performance Comparison of Flame Retardants

The following table summarizes the flame retardant performance of various additives in
different polymer matrices. It is important to note that a direct comparison is best made when
the flame retardants are evaluated in the same polymer system under identical conditions. The
data presented here is collated from different studies and serves as a comparative overview.

Polymer
Matrix

Flame
Retardant
System

LOI (%)

UL-94
Rating

Peak Heat
Release
Rate
(PHRR)
(kWim?)

Total Heat
Release
(THR)
(MJIm?)

Unsaturated
Polyester
(UP)

Neat UP

1012

15 wt.%
DOPO-TAIC

V-0

644

15 wt.%
DOPO-TAIC
+ 30 wt.% M-
SiC

30.8

V-0

488

Ethylene-
Vinyl Acetate
(EVA)

Neat EVA

No Rating

115.9

25 wt.% APP
+ 25 wt.%
ATH

29.7

185 phr ATH

120 phr ATH
+ 20 phr
Melamine

Triazine

V-0
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Note: Data is compiled from multiple sources and should be used for comparative purposes
with consideration of the different polymer matrices and testing conditions. "phr" denotes parts
per hundred parts of resin.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Limiting Oxygen Index (LOI) Test (ASTM D2863)

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing
mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Apparatus:

A heat-resistant glass chimney.

A specimen holder to position the sample vertically in the center of the chimney.

Gas mixture control system for oxygen and nitrogen.

An ignition source (e.g., a propane torch).

Procedure:

A test specimen of a specified size (typically 80-150 mm long, 10 mm wide, and 4 mm thick
for molded samples) is clamped vertically in the glass chimney.

o A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows
upwards.

e The top edge of the specimen is ignited with the flame source.
e The oxygen concentration in the gas mixture is systematically varied.

e The LOI is the minimum oxygen concentration, expressed as a volume percentage, at which
the flame is sustained for a specified period or burns a specified length of the specimen.
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UL-94 Vertical Burning Test

The UL-94 test evaluates the burning characteristics of plastic materials in response to a small
open flame. The V-0, V-1, and V-2 ratings indicate the material's ability to self-extinguish after
ignition.

Apparatus:

A test chamber, free from drafts.

A Bunsen burner with a specified barrel diameter.

A specimen holder to clamp the sample vertically.

A surgical cotton patch placed below the specimen.

A timer.

Procedure:

A rectangular test specimen (typically 127 mm x 12.7 mm) is clamped at its upper end, with
the longitudinal axis vertical.

e Alayer of dry absorbent surgical cotton is placed 300 mm below the lower edge of the
specimen.

e The burner is ignited, and the flame is adjusted to a specified height (typically 20 mm).

o The flame is applied to the bottom edge of the specimen for 10 seconds and then removed.
The afterflame time (t1) is recorded.

o Immediately after the afterflame ceases, the flame is reapplied for another 10 seconds and
then removed. The second afterflame time (t2) and the afterglow time are recorded.

o Observations are made as to whether any flaming drips ignite the cotton below.

e The material is classified as V-0, V-1, or V-2 based on the afterflame times, afterglow time,
and whether dripping particles ignite the cotton.
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Cone Calorimetry (ASTM E1354)

Cone calorimetry is a powerful tool for quantitatively assessing the fire performance of
materials. It measures parameters such as the heat release rate (HRR), time to ignition (TTI),
and total heat released (THR).

Apparatus:

A conical radiant electric heater.

A specimen holder and a load cell to measure mass loss.

An exhaust system with instrumentation to measure gas flow rate and oxygen concentration.

A spark igniter.
Procedure:

e Asquare specimen (typically 100 mm x 100 mm) is wrapped in aluminum foil, leaving the top
surface exposed, and placed in the specimen holder on the load cell.

e The conical heater is positioned above the specimen and set to a specific heat flux (e.g., 35
or 50 kw/m2).

e The spark igniter is positioned above the specimen to ignite the pyrolysis gases.

» During the test, the oxygen concentration in the exhaust gas is continuously measured. The
heat release rate is calculated based on the principle of oxygen consumption.

e The mass of the specimen is continuously recorded by the load cell.

e The test continues until flaming ceases or for a predetermined duration.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for
the key flame retardancy tests.
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 To cite this document: BenchChem. [A Comparative Guide to the Flame Retardant
Properties of TAC Copolymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085880#validating-the-flame-retardant-properties-of-
tac-copolymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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